2-Amino-3-hydroxynaphthoquinone

• IUPAC Name: 3-amino-4-hydroxynaphthalene-1,2-dione
• InChI: InChI=1S/C10H7NO3/c11-7-8(12)5-3-1-2-4-6(5)9(13)10(7)14/h1-4,12H,11H2
• InChI Key: XQQDQBRCPNTKQZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(C(=O)C2=O)N)O
• Molecular Formula: C10H7NO3
• DSSTOX Substance ID: DTXSID90944808
• Molecular Weight: 189.17 g/mol
• CAS RN: 22158-41-4

Description

2-Amino-3-hydroxynaphthoquinone (AHNQ) is a synthetic compound, which has gained significant attention in the field of medicinal chemistry due to its potential applications in drug discovery. It belongs to the class of naphthoquinones, which are known for their diverse biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties. AHNQ has been synthesized using various methods, and its mechanism of action has been extensively studied to explore its therapeutic potential.

Scientific Research Applications

Anti-Malarial Activity

2-Amino-3-hydroxynaphthoquinone and its derivatives have been investigated for anti-malarial properties. Studies on 3-alkyl-2-hydroxy-1,4-naphthoquinones have shown significant activity against the malaria-causing Plasmodium falciparum, with minimal cytotoxicity, suggesting potential as starting points for new anti-malarial drugs (Schuck et al., 2013).

Biochemical Synthesis and Characterization

Aminonaphthoquinone derivatives have been synthesized using Ceric Ammonium Nitrate (CAN) as a catalyst, a process of great interest in medicinal chemistry due to their biological activities. These compounds have diverse applications and are characterized using NMR, vibrational, and chromatographic techniques (Piermattey et al., 2020).

Prostate-Specific Antigen Detection

Hydroxynaphthoquinone derivatives have been used in the development of label-free electrochemical methods for protein detection, specifically for Prostate Specific Antigen (PSA). This demonstrates their utility in biochemical sensor applications (Strzemińska et al., 2016).

Antifungal Activity

Lawsone derivatives, which include hydroxynaphthoquinones, have shown effective antifungal properties against yeast strains, suggesting their potential as leading compounds against human fungal infections (Filho et al., 2016).

Molecular Basis of Drug Resistance

Hydroxynaphthoquinones, including atovaquone, a key compound used against malaria, Pneumocystis pneumonia, and toxoplasmosis, have been studied to understand the molecular basis of drug resistance in parasites and pathogenic fungi (Kessl et al., 2007).

Thermal and Spectral Properties

The thermal and spectral properties of hydroxynaphthoquinones, including their alkali metal complexes, have been studied. These properties are important for understanding the behavior of these compounds in various biological and chemical reactions (Kathawate et al., 2015).

Synthesis of Functionalized Hetero- and Carbocycles

Hydroxynaphthoquinones have been used in multicomponent reactions for the synthesis of diverse functionalized molecules, demonstrating their versatility in organic synthesis (Khan et al., 2014).

Synthesis and Activity Against Parasites

Atovaquone derivatives synthesized from hydroxynaphthoquinones have shown significant activity against Toxoplasma gondii and Plasmodium falciparum, providing insights for developing new therapeutics for apicomplexan parasites (Baramee et al., 2006).

Inhibitory Activities of Phosphodiesterase 4

Hydroxynaphthoquinones from Arnebia euchroma have been studied for their inhibitory activities on phosphodiesterase 4, indicating potential therapeutic applications (Ke, 2010).